Cas no 897613-23-9 (N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-4-phenylbutanamide)

• Product Name: N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-4-phenylbutanamide
• CAS No: 897613-23-9
• MF: C₂₂H₂₈ClN₃O₃S
• MW: 449.994023323059
• CID: 6031695
• PubChem ID: 16801500
• Update Time: 2025-06-12

N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-4-phenylbutanamide
• N-[2-[4-(3-chlorophenyl)piperazin-1-yl]sulfonylethyl]-4-phenylbutanamide
• Benzenebutanamide, N-[2-[[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl]ethyl]-
• AKOS024624989
• 897613-23-9
• F2068-0101
• N-(2-((4-(3-chlorophenyl)piperazin-1-yl)sulfonyl)ethyl)-4-phenylbutanamide
• N-(2-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}ethyl)-4-phenylbutanamide

• Inchi： 1S/C22H28ClN3O3S/c23-20-9-5-10-21(18-20)25-13-15-26(16-14-25)30(28,29)17-12-24-22(27)11-4-8-19-6-2-1-3-7-19/h1-3,5-7,9-10,18H,4,8,11-17H2,(H,24,27)
• InChI Key： NQXNWOMNLIVLMY-UHFFFAOYSA-N
• SMILES： C1(CCCC(NCCS(N2CCN(C3=CC=CC(Cl)=C3)CC2)(=O)=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 449.1539906g/mol
• Monoisotopic Mass: 449.1539906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 15.47±0.46(Predicted)

Additional information on N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-4-phenylbutanamide

Comprehensive Overview of N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-4-phenylbutanamide (CAS No. 897613-23-9)

The compound N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-4-phenylbutanamide, identified by its CAS No. 897613-23-9, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a piperazine ring, a sulfonyl group, and a phenylbutanamide moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

In recent years, the demand for novel compounds like N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-4-phenylbutanamide has surged, driven by advancements in precision medicine and targeted therapy. The compound's 3-chlorophenyl and piperazine components are often associated with modulating neurotransmitter systems, which aligns with current trends in neuroscience and mental health research. As the scientific community explores new treatments for neurological disorders, this compound's potential role in receptor binding and signal transduction cannot be overlooked.

From a synthetic chemistry perspective, the sulfonyl linker in CAS No. 897613-23-9 provides stability and versatility, enabling further derivatization for enhanced pharmacological properties. This characteristic is particularly valuable in the design of small-molecule inhibitors and allosteric modulators, which are hot topics in contemporary drug development. The compound's phenylbutanamide tail also offers opportunities for structural optimization, a strategy frequently employed in medicinal chemistry to improve drug-like properties such as solubility and bioavailability.

The growing interest in N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-4-phenylbutanamide is reflected in its frequent appearance in academic literature and patent filings. Researchers are investigating its potential interactions with G-protein-coupled receptors (GPCRs), a class of proteins that are pivotal in cell signaling and are targeted by approximately 34% of FDA-approved drugs. This aligns with the broader industry focus on GPCR drug discovery, a field that continues to expand due to its therapeutic relevance.

Another area of exploration for CAS No. 897613-23-9 is its potential application in neuroprotection and cognitive enhancement. With rising global concerns about neurodegenerative diseases such as Alzheimer's and Parkinson's, compounds with piperazine-based scaffolds are being rigorously studied for their ability to cross the blood-brain barrier (BBB) and exert central nervous system effects. This has led to increased searches for terms like "piperazine derivatives in neurology" and "sulfonamide compounds for brain health," highlighting the public and scientific curiosity surrounding such molecules.

In addition to its pharmacological potential, N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)-4-phenylbutanamide is also a valuable tool in chemical biology. Its well-defined structure and functional groups make it suitable for probe design and mechanistic studies, enabling researchers to elucidate complex biological processes. This utility is particularly relevant in the era of omics technologies, where understanding molecular interactions at a granular level is critical for advancing personalized medicine.

As the scientific community continues to unravel the mysteries of CAS No. 897613-23-9, its commercial and academic significance is expected to grow. The compound's versatility and potential applications in drug discovery, neuroscience, and chemical biology make it a noteworthy subject for ongoing research. For those interested in the latest developments, keeping an eye on publications related to "piperazine sulfonamides" and "phenylbutanamide derivatives" will provide valuable insights into this fascinating molecule.